Cas no 338791-54-1 (2-(4-Fluorophenyl)-5-(4-nitrophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo4,3-cpyridine)

• Product Name: 2-(4-Fluorophenyl)-5-(4-nitrophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo4,3-cpyridine
• CAS No: 338791-54-1
• MDL: MFCD00180843
• CID: 4647893
• Update Time: 2025-10-29

2-(4-Fluorophenyl)-5-(4-nitrophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo4,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)-5-(4-nitrophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo4,3-cpyridine

• MDL： MFCD00180843

Additional information on 2-(4-Fluorophenyl)-5-(4-nitrophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo4,3-cpyridine

Comprehensive Overview of 2-(4-Fluorophenyl)-5-(4-nitrophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine (CAS No. 338791-54-1)

The compound 2-(4-Fluorophenyl)-5-(4-nitrophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine (CAS No. 338791-54-1) is a heterocyclic organic molecule with significant potential in pharmaceutical and material science research. Its unique structure, featuring a pyrazolo[4,3-c]pyridine core substituted with 4-fluorophenyl and 4-nitrophenyl groups, makes it a subject of interest for drug discovery and chemical synthesis. Researchers are increasingly exploring its applications in targeting specific biological pathways, particularly in the context of inflammation and neurological disorders, which aligns with current trends in precision medicine.

In recent years, the demand for novel heterocyclic compounds like 2-(4-Fluorophenyl)-5-(4-nitrophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine has surged due to their versatility in medicinal chemistry. The fluorophenyl moiety enhances lipophilicity, improving membrane permeability, while the nitrophenyl group offers opportunities for further functionalization. This dual functionality is particularly relevant in the development of kinase inhibitors, a hot topic in oncology research. Users searching for "kinase inhibitor scaffolds" or "fluorinated heterocycles in drug design" will find this compound highly relevant to their queries.

The synthetic routes for CAS No. 338791-54-1 often involve multi-step reactions, including cyclization and selective nitration. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being explored to optimize its production, addressing the growing interest in "green chemistry" and "sustainable synthesis methods." These approaches reduce waste and improve yields, making the compound more accessible for high-throughput screening. Discussions around "cost-effective heterocyclic synthesis" or "scalable pyrazole derivatives" frequently highlight such methodologies.

From a structural perspective, the tetrahydro-2H-pyrazolo[4,3-c]pyridine framework is notable for its conformational rigidity, which is advantageous in designing bioactive molecules with high target specificity. Computational studies, including molecular docking and QSAR modeling, have predicted strong interactions with enzymes like COX-2 and PDE4, linking it to trending searches such as "COX-2 inhibitors for pain management" and "PDE4 modulators in neurodegenerative diseases." These insights position the compound as a promising candidate for further preclinical evaluation.

Analytical characterization of 2-(4-Fluorophenyl)-5-(4-nitrophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine typically employs techniques like HPLC, NMR, and mass spectrometry. Purity and stability data are critical for researchers investigating "QC protocols for nitrogen-rich compounds" or "storage conditions for light-sensitive pharmaceuticals." The compound's stability under various pH conditions is also a frequent topic in forums discussing "pH-dependent degradation of nitroaromatics."

In material science, the nitrophenyl group's electron-withdrawing properties make this compound a potential candidate for organic electronics. Searches related to "nitroaromatics in OLEDs" or "fluorinated materials for semiconductors" often intersect with studies on similar structures. Its luminescent properties, when excited at specific wavelengths, are being explored for sensor applications, aligning with the rising interest in "small-molecule fluorescent probes."

Regulatory and safety profiles of CAS No. 338791-54-1 emphasize proper handling to avoid unnecessary exposure, though it is not classified as hazardous under standard guidelines. This distinguishes it from restricted compounds, making it a safer alternative for academic and industrial labs. Queries like "non-toxic heterocyclic building blocks" or "safe nitrophenyl derivatives" often lead to compounds like this, which balance reactivity and safety.

Future research directions for 2-(4-Fluorophenyl)-5-(4-nitrophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine may focus on derivatization to enhance bioavailability or target new biological markers. Collaborative efforts between computational chemists and synthetic biologists could unlock applications in "fragment-based drug discovery" or "multi-target therapeutics," both trending topics in modern pharmacology. Its adaptability ensures continued relevance in evolving scientific landscapes.